Cas no 1405461-75-7 (1-Chloro-n-methyl-n-(4-methylcyclohexyl)methanesulfonamide)

• Product Name: 1-Chloro-n-methyl-n-(4-methylcyclohexyl)methanesulfonamide
• CAS No: 1405461-75-7
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 5707802
• PubChem ID: 63664903
• Update Time: 2025-05-19

1-Chloro-n-methyl-n-(4-methylcyclohexyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1154920
• AKOS012975746
• 1-chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide
• 1405461-75-7
• 1-Chloro-n-methyl-n-(4-methylcyclohexyl)methanesulfonamide

• Inchi： 1S/C9H18ClNO2S/c1-8-3-5-9(6-4-8)11(2)14(12,13)7-10/h8-9H,3-7H2,1-2H3
• InChI Key： LGFMPDUFEYBGPJ-UHFFFAOYSA-N
• SMILES： ClCS(N(C)C1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Chloro-n-methyl-n-(4-methylcyclohexyl)methanesulfonamide

Research Briefing on 1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide (CAS: 1405461-75-7)

1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide (CAS: 1405461-75-7) is a specialized sulfonamide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly in the context of enzyme inhibition and targeted therapeutics. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide, with particular emphasis on its role as a sulfonamide-based inhibitor. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The incorporation of a chloro and methylcyclohexyl moiety in this compound is believed to enhance its binding affinity and selectivity toward specific biological targets. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and computational modeling, to optimize the compound's pharmacokinetic and pharmacodynamic properties.

In vitro and in vivo studies have demonstrated that 1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide exhibits significant inhibitory activity against certain enzymes involved in inflammatory and proliferative pathways. For instance, preliminary data suggest that the compound may act as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. Additionally, its potential as a modulator of ion channels and receptors has been explored, with promising results in preclinical models of neurological disorders.

The compound's mechanism of action appears to involve the disruption of key protein-ligand interactions, leading to the suppression of downstream signaling pathways. Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its bioactivity, paving the way for the design of more potent analogs. Furthermore, the compound's stability and bioavailability have been evaluated using advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to ensure its suitability for further development.

Despite these promising findings, challenges remain in the translation of 1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide into clinical applications. Issues such as toxicity, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 1-Chloro-N-methyl-N-(4-methylcyclohexyl)methanesulfonamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and functional properties offer potential for the development of novel therapeutics targeting a range of diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.